4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol

• IUPAC Name: 4-(11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,11,13(17)-heptaen-12-yl)-2,6-dimethoxyphenol
• InChI: InChI=1S/C24H21NO3/c1-27-20-12-15(13-21(28-2)24(20)26)23-18-9-5-8-17(18)22-16-7-4-3-6-14(16)10-11-19(22)25-23/h3-4,6-7,10-13,26H,5,8-9H2,1-2H3
• InChI Key: SIGMGVJSEXFFQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2=NC3=C(C4=C2CCC4)C5=CC=CC=C5C=C3
• Molecular Formula: C24H21NO3
• Molecular Weight: 371.4 g/mol

Description

4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol, also known as DBCO-DMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of the naturally occurring compound, harmine, and is widely used in various research applications.

Mechanism of Action

The mechanism of action of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol involves the formation of a covalent bond between the DBCO group of this compound and the azide group of the biomolecule. This reaction is highly specific and occurs rapidly under physiological conditions, making it an ideal tool for site-specific labeling of biomolecules.
Biochemical and Physiological Effects:
This compound has minimal biochemical and physiological effects on cells and tissues, making it an ideal tool for in vitro and in vivo research applications. The compound is stable under physiological conditions and does not interfere with cellular processes, making it an ideal tool for studying cellular pathways and processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol in lab experiments include its high specificity, rapid reaction kinetics, and minimal interference with cellular processes. However, the limitations of using this compound include its relatively high cost and the requirement for specialized equipment and expertise for its synthesis and use.

Future Directions

There are numerous future directions for the use of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol in scientific research. One potential application is in the development of targeted drug delivery systems, where this compound can be used as a chemical handle for the site-specific conjugation of drugs to biomolecules. Another potential application is in the development of biosensors, where this compound can be used as a chemical handle for the site-specific labeling of sensing molecules. Overall, the unique properties of this compound make it an ideal tool for a wide range of scientific research applications.

Scientific Research Applications

4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-2,6-dimethoxyphenol has been widely used in scientific research due to its unique properties. One of the primary applications of this compound is in the field of bioconjugation, where it is used as a chemical handle for the site-specific labeling of biomolecules. This compound can be conjugated to a variety of biomolecules, including proteins, peptides, and nucleic acids, using bioorthogonal chemistry.